Cas no 178603-78-6 (Ac-YVAD-cmk)

• Product Name: Ac-YVAD-cmk
• CAS No: 178603-78-6
• MF: C₂₄H₃₃ClN₄O₈
• MW: 540.993825674057
• MDL: MFCD00237124
• CID: 138262
• PubChem ID: 329825424
• Update Time: 2025-06-09

Ac-YVAD-cmk Chemical and Physical Properties

Names and Identifiers

• Ac-Tyr-Val-Ala-Asp-chloromethylketone
• Ac-Tyr-Val-Ala-Asp-CMK
• AC-YVAD-CMK
• L-Alaninamide,N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-chloro-2-oxopropyl]-
• N-Ac-Tyr-Val-Ala-Asp-CMK
• AC-TYR-ALA-ASP-CHLOROMETHYLKETONE
• AC-TYR-VAL-ALA-ASP-CH2CL
• AC-YVAD-CHLOROMETHYLKETONE
• AC-YVKD-CMK
• ICE INHIBITOR II
• IL-1BETA CONVERTING ENZYME INHIBITOR II
• PASE-1 INHIBITOR II
• N-Acetyl-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-chloro-2-oxopropyl]-L-alaninamide
• N-acetyl-tyrosyl-valyl-alanyl-aspartyl chloromethyl ketone
• CASPASE-1 INHIBITOR II
• acetyl-Tyr-Val-Ala-Asp chloromethyl ketone
• acetyl-Tyr-Val-Ala-Asp-chloromethyl ketone
• Ac-Tyr-Val-Ala-Asp-chloromethyl ketone
• Caspase-1 Inhibitor II;
• MS-29969
• Ac-YVAD-cmk, >=95% (HPLC)
• Caspase-1 Inhibitor II - CAS 178603-78-6
• (4S,7S,10S,13S)-13-(2-chloroacetyl)-4-(4-hydroxybenzyl)-7-isopropyl-10-methyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
• L-Alaninamide, N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-chloro-2-oxopropyl]-
• (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-5-chloro-4-oxopentanoic acid
• 178603-78-6
• acs.jmedchem.1c00409_ST.801
• EX-A6262
• CS-0013353
• SCHEMBL18087495
• AKOS040755207
• N-Acetyl-Tyr-Val-Ala-Asp chloromethyl ketone
• BDBM513203
• HY-16990
• N-acetyl-tyr-val-ala-asp-chloromethyl ketone
• Ac-Tyr-Val-Ala-Asp chloromethyl ketone
• E75500
• Ac-Tyr-Val-Ala-Asp-chloromethyl-ketone
• J-011387
• MFCD00237124
• acetyl-Tyr-Val-Ala-Asp-chloromethyl-ketone
• Caspase 1 Inhibitor II
• N-Ac-Tyr-Val-Ala-Asp-chloromethyl ketone
• acetyl-Tyr-Val-Ala-Asp-chloromethylketone
• acetyl-Tyr-Val-Ala-Asp chloromethylketone
• DA-51610
• N-acetyl-L-tyrosyl-L-valyl-N-[(2S)-1-carboxy-4-chloro-3-oxobutan-2-yl]-L-alaninamide
• N-acetyl-tyrosinyl-valinyl-alanyl-aspartyl chloromethyl ketone
• Ac-YVAD-CMK; N-Acetyl-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-chloro-2-oxopropyl]-L-alaninamide
• CHEBI:230455
• (3S)-5-CHLORO-3-[(2S)-2-[(2S)-2-[(2S)-2-ACETAMIDO-3-(4-HYDROXYPHENYL)PROPANAMIDO]-3-METHYLBUTANAMIDO]PROPANAMIDO]-4-OXOPENTANOIC ACID
• N-acetyltyrosinylvalinylalanylaspartylchloromethyl ketone
• UOUBHJRCKHLGFB-DGJUNBOTSA-N
• Ac-YVAD-cmk?
• Ac-L-Tyr-L-Val-L-Ala-L-Asp-chloromethylketone
• FA111035
• Ac-YVAD-cmk

• MDL： MFCD00237124
• Inchi： 1S/C24H33ClN4O8/c1-12(2)21(24(37)26-13(3)22(35)28-17(10-20(33)34)19(32)11-25)29-23(36)18(27-14(4)30)9-15-5-7-16(31)8-6-15/h5-8,12-13,17-18,21,31H,9-11H2,1-4H3,(H,26,37)(H,27,30)(H,28,35)(H,29,36)(H,33,34)/t13-,17-,18-,21-/m0/s1
• InChI Key： UOUBHJRCKHLGFB-DGJUNBOTSA-N
• SMILES： ClCC([C@H](CC(=O)O)NC([C@H](C)NC([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 540.19900
• Monoisotopic Mass: 540.1986917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 18
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 191.00000
• LogP: 1.41590

Ac-YVAD-cmk Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：AY3079566
• Storage Condition：−20°C

Additional information on Ac-YVAD-cmk

Ac-YVAD-cmk: A Comprehensive Overview

Ac-YVAD-cmk, also known by its CAS number 178603-78-6, is a peptide-based compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a specific inhibitor of caspases, a family of enzymes crucial for apoptosis, or programmed cell death. The name Ac-YVAD-cmk is derived from its structural components: the acetyl (Ac) group at the N-terminus, the amino acid sequence YVAD (tyrosine, valine, alanine, aspartic acid), and the cmk (carbobenzoxy-methyl ester) group at the C-terminus.

The caspase inhibition activity of Ac-YVAD-cmk makes it a valuable tool in research settings. Caspases play a pivotal role in apoptosis by cleaving specific substrates, leading to cell death. By inhibiting caspases, Ac-YVAD-cmk can prevent apoptosis, which is useful in studying the mechanisms of cell death and survival. This compound has been widely used in vitro to study the effects of caspase inhibition on various cellular processes.

Recent studies have highlighted the potential of Ac-YVAD-cmk in therapeutic applications. For instance, researchers have explored its role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In these conditions, excessive apoptosis of neurons contributes to disease progression. By inhibiting caspases, Ac-YVAD-cmk could potentially reduce neuronal cell death and slow down disease progression.

Another area of interest is the use of Ac-YVAD-cmk in cancer research. Cancer cells often evade apoptosis by upregulating anti-apoptotic pathways or downregulating pro-apoptotic factors. By inhibiting caspases, Ac-YVAD-cmk could sensitize cancer cells to apoptotic stimuli, making them more susceptible to chemotherapy or radiation therapy. This dual role of Ac-YVAD-cmk—both as a research tool and a potential therapeutic agent—underscores its importance in biomedical research.

The chemical structure of Ac-YVAD-cmk is critical to its function. The acetyl group at the N-terminus protects the peptide from degradation by amino peptidases, ensuring its stability in biological systems. The YVAD sequence is recognized by caspases as a substrate mimic, allowing Ac-YVAD-cmk to bind to these enzymes and inhibit their activity. The cmk group at the C-terminus further enhances specificity and stability.

In terms of biological activity, Ac-YVAD-cmk has been shown to selectively inhibit caspase-1 and caspase-3/7/4/5/6/8/9/10/11/12/13/14/15 (depending on the concentration). This selectivity makes it a powerful tool for studying the roles of individual caspases in various cellular processes. For example, caspase-1 is involved in inflammation and immune responses, while caspase-3 is a key executor of apoptosis.

Recent advancements in caspase research have further elucidated the role of Ac-YVAD-cmk in cellular signaling pathways. For instance, studies have shown that caspase inhibition can modulate the NF-kB pathway, which is involved in inflammation and immune regulation. This opens new avenues for using Ac-YVAD-cmk in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Ac-YVAD-cmk (CAS No: 178603-78-6) is a versatile compound with significant implications in both basic research and therapeutic development. Its ability to inhibit caspases makes it an invaluable tool for studying apoptosis and inflammation. As research continues to uncover new roles for caspases in health and disease, the importance of Ac-YVAD-cmk as a research reagent and potential drug candidate will likely grow.